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Compound of Interest

Compound Name: Buccastem

Cat. No.: B10754465 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients is paramount. This guide provides essential, immediate

safety and logistical information for handling Buccastem (prochlorperazine maleate), a

phenothiazine-class antipsychotic and antiemetic. Adherence to these procedures is critical to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to protect against skin contact, inhalation, and eye

contact with prochlorperazine maleate. The following table summarizes the recommended PPE

for various laboratory tasks involving this compound.[1][2][3]
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Task Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Handling Solid

Compound

(weighing,

aliquoting)

Double nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles.

A full-face shield

is recommended

if there is a risk

of aerosolization.

A NIOSH-

approved

respirator should

be used if not

handled in a

certified chemical

fume hood or

ventilated

balance

enclosure.[2][4]

Disposable,

solid-front lab

coat with tight

cuffs.

Preparing

Solutions

Double nitrile

gloves

Chemical splash

goggles. A full-

face shield is

recommended.

Work should be

conducted in a

certified chemical

fume hood.

Disposable,

solid-front, fluid-

resistant lab coat

with tight cuffs.

Administering to

Cell Cultures or

Animals

Double nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles.

Work should be

conducted in a

biological safety

cabinet (BSC) or

chemical fume

hood.

Disposable,

solid-front lab

coat with tight

cuffs.

Spill Cleanup

Double heavy-

duty nitrile or

neoprene gloves

Chemical splash

goggles and a

full-face shield.

A fit-tested N95

or higher

respirator is

recommended,

with the specific

type determined

by the scale of

the spill.

Disposable, fluid-

resistant, solid-

front gown or

coveralls.

Waste Disposal
Double nitrile

gloves

Safety glasses

with side shields.

Not generally

required if waste

is properly

contained.

Lab coat.
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Experimental Protocols: Safe Handling and Storage
Handling:

Always handle prochlorperazine maleate in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.[5]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly before breaks and at the end of each work session.[1][5]

Ensure thorough dedusting of the work area.[5]

Storage:

Keep the container tightly closed.[5]

Store in a dry, cool, and well-ventilated place.[1]

Protect from light.[6][7][8][9]

Store locked up and out of the reach of children.[1]

Emergency Procedures
Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of

prochlorperazine maleate.
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Spill Incident

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Assess the Spill
(Size and Hazard Level)

Don Appropriate PPE
(See Table)

Contain the Spill
(Use appropriate absorbent material)

Clean and Decontaminate Area

Dispose of Waste
(Follow institutional guidelines)

Document the Incident

Click to download full resolution via product page

Spill Response Workflow Diagram
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops

and persists.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. If symptoms persist, call a doctor.[1][2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Call a doctor.[1]

Donning and Doffing PPE
Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.
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Donning PPE (Putting On) Doffing PPE (Taking Off)

Lab Coat/Gown

Respirator (if required)

Face Shield/Goggles

Gloves (Double)

Gloves (Outer Pair)

Lab Coat/Gown

Face Shield/Goggles

Gloves (Inner Pair)

Respirator (if required)

Wash Hands Thoroughly

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Disposal Plan
All waste containing Buccastem or prochlorperazine maleate must be treated as hazardous

chemical waste.

Operational Plan:
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Segregation: Segregate waste at the point of generation. Do not mix with general laboratory

waste.

Containment:

Solids: Collect in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquids: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Sharps: All sharps (needles, scalpels, etc.) contaminated with prochlorperazine maleate

must be disposed of in a designated sharps container that is puncture-resistant and leak-

proof.[10]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (Prochlorperazine Maleate), and the associated hazards.

Storage: Store waste containers in a designated, secure area away from incompatible

materials, following all institutional guidelines for hazardous waste storage.

Disposal Procedure:

Disposal of prochlorperazine maleate waste must be carried out through the institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Do not dispose of this chemical down the drain or in the regular trash.[11][12]

Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical

waste.[13] For clinical research, this includes adherence to the Federal Resource

Conservation and Recovery Act (RCRA) guidelines.[13]

Maintain a manifest and certificate of destruction for all disposed waste for a minimum of

three years.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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